2-amino-N,N-dimethylpropanamide
Overview
Description
2-Amino-N,N-dimethylpropanamide, also known as 2-amino-2-methylpropanamide, is an organic compound commonly used in the synthesis of pharmaceuticals, agrochemicals, and other chemical compounds. It is a colorless, water-soluble, crystalline solid with a faint, ammonia-like odor. This compound has a wide range of applications in the laboratory and industrial settings, and is used in a variety of scientific research applications.
Scientific Research Applications
Synthesis and Ligand Formation
2-Amino-N,N-dimethylpropanamide is involved in the synthesis of versatile reagents like N-(2-formyl-1-methylimidazol-4-yl)-2,2-dimethylpropanamide. This reagent aids in preparing imidazole-amine ligands with variable second-coordination spheres, useful in reductive amination reactions (Cheruzel et al., 2011).
Conformational Properties in Peptide Design
Understanding the conformational properties of α,α-disubstituted amino acids like 2-amino-2-methylpropanoic acid, which is closely related to this compound, is significant for designing structural mimics for proteins and constructing helical peptide modules (Alemán & Casanovas, 1994).
Chemical Industry Applications
N,N-Dimethylpropanamide (DMAA), a derivative of this compound, is used in the chemical industry for applications like petroleum recovery and fiber modification (Pu Zhong-wei, 2008).
Neuroscience Research
In neuroscience, compounds like SDZ 208-911, which are structurally related to this compound, exhibit nonclassical neuroleptic-like properties and have applications in studying dopamine receptor activities (Coward et al., 1990).
Diabetes Treatment Research
Derivatives of this compound have been explored as potential treatments for type 2 diabetes due to their inhibitory properties against dipeptidyl peptidase IV (Edmondson et al., 2006).
properties
IUPAC Name |
2-amino-N,N-dimethylpropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O/c1-4(6)5(8)7(2)3/h4H,6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSFGOLVWRKEQOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(C)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
116.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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